Cas no 1214389-41-9 (5-Fluoro-2-(pyridin-4-yl)isonicotinic acid)

• Product Name: 5-Fluoro-2-(pyridin-4-yl)isonicotinic acid
• CAS No: 1214389-41-9
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 4925587
• Update Time: 2025-10-18

5-Fluoro-2-(pyridin-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-4-yl)isonicotinic acid
• 5-Fluoro-2-(pyridin-4-yl)isonicotinic acid

• Inchi： 1S/C11H7FN2O2/c12-9-6-14-10(5-8(9)11(15)16)7-1-3-13-4-2-7/h1-6H,(H,15,16)
• InChI Key： RCZZZZKMNRKHGK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(=O)O)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Fluoro-2-(pyridin-4-yl)isonicotinic acid

5-Fluoro-2-(pyridin-4-yl)isonicotinic Acid: A Comprehensive Overview

5-Fluoro-2-(pyridin-4-yl)isonicotinic acid, also known by its CAS number 1214389-41-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a molecule with a pyridine ring fused to a carboxylic acid group. The presence of a fluorine atom at the 5-position and a pyridinyl group at the 2-position introduces unique electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 5-fluoro-2-(pyridin-4-yl)isonicotinic acid involves a series of well-established organic reactions. Typically, the starting material is isonicotinic acid, which undergoes fluorination at the 5-position to introduce the fluorine atom. Subsequently, the 2-position is functionalized with a pyridinyl group through nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the specific conditions and reagents used, but the overall approach remains consistent with standard organic synthesis techniques.

Recent studies have highlighted the potential of 5-fluoro-2-(pyridin-4-yl)isonicotinic acid as a promising candidate in drug discovery. Its structure suggests potential bioactivity, particularly in the context of enzyme inhibition or receptor modulation. For instance, researchers have explored its ability to inhibit certain kinases, which are key targets in cancer therapy. Initial in vitro studies have shown moderate inhibitory activity, warranting further investigation into its pharmacokinetic properties and toxicity profile.

In addition to its pharmacological applications, 5-fluoro-2-(pyridin-4-yli sonicotinic acid has also been studied for its potential in materials science. The compound's ability to form coordination complexes with metal ions has led to its consideration as a ligand in catalysis or as a building block for metalloorganic frameworks (MOFs). These applications leverage the molecule's electronic versatility and its capacity to engage in multiple bonding interactions.

The structural features of 5-fluoro-2-(pyridin-4-yli sonicotinic acid make it an intriguing subject for computational studies as well. Quantum chemical calculations have been employed to analyze its electronic structure, stability, and reactivity. These studies provide insights into the molecular orbitals and bonding characteristics, which are essential for understanding its behavior in different chemical environments.

In conclusion, 5-fluoro-2-(pyridin -4-yli sonicotinic acid, CAS number 1214389 -41 -9 strong>, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups position it as a valuable tool for both academic research and industrial development. As ongoing research continues to uncover new aspects of its properties and potential uses, this compound is likely to remain an area of active interest in the scientific community.